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Executive Summary

This technical guide addresses the regulatory status and scientific profile of 2-Amino-N-
cyclohexylbenzamide. Based on a thorough review of the U.S. Controlled Substances Act
(CSA) and associated regulations, 2-Amino-N-cyclohexylbenzamide is not explicitly listed as a
controlled substance. However, its structural similarity to the potent synthetic opioid U-47700, a
Schedule | controlled substance, places it in a legally precarious position. There is a significant
risk that it could be classified as a "controlled substance analogue,” which would subject it to
the same legal and regulatory controls as a Schedule | substance. This guide will provide a
detailed analysis of this risk, alongside a summary of the available scientific and technical data
for this compound.

Regulatory Analysis: A Substance of Potential
Concern
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A direct search of the Drug Enforcement Administration (DEA) lists of scheduled substances,
as codified in Title 21 Code of Federal Regulations (CFR) Part 1308, confirms that 2-Amino-N-
cyclohexylbenzamide is not a scheduled drug.[1][2][3] This means that, by name, it is not
subject to the stringent manufacturing, distribution, and possession regulations that govern
controlled substances.

However, the analysis does not end there. The Controlled Substance Analogue Enforcement
Act of 1986 allows for the prosecution of cases involving substances that are "substantially
similar" in chemical structure and pharmacological effect to a Schedule I or Il controlled
substance.[4][5][6]

The Controlled Substance Analogue Act

The Federal Analogue Act states that a substance can be treated as a Schedule | controlled
substance if it meets two primary criteria:

 Structural Similarity: Its chemical structure is "substantially similar" to that of a controlled
substance in Schedule | or 11.[6][7]

e Pharmacological Effect: It has a stimulant, depressant, or hallucinogenic effect on the central
nervous system that is "substantially similar to or greater than" that of a controlled substance
in Schedule 1 or Il, or it is represented or intended to have such an effect.[5][6]

Given this legal framework, a critical examination of 2-Amino-N-cyclohexylbenzamide's
structural relationship to known controlled substances is imperative.

Structural Comparison with U-47700

The primary substance of concern for analogue comparison is 3,4-dichloro-N-[2-
(dimethylamino)cyclohexyl]-N-methylbenzamide, commonly known as U-47700.[8] This
compound is a potent synthetic opioid and is listed as a Schedule | controlled substance in the
United States.[9][10]

Below is a side-by-side structural comparison:
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2-Amino-N-cyclohexylbenzamide U-47700 (Schedule I)

Click to download full resolution via product page
Caption: Chemical structures of 2-Amino-N-cyclohexylbenzamide and U-47700.
Key Structural Similarities:

o Core Scaffold: Both molecules share a central N-cyclohexylbenzamide core. This consists of
a benzene ring attached to a carbonyl group, which is in turn bonded to a nitrogen atom that
is part of a cyclohexyl ring system.

Key Structural Differences:

o Substitution on the Benzene Ring: 2-Amino-N-cyclohexylbenzamide has a single amino (-
NH2) group at the 2-position. In contrast, U-47700 has two chloro (-Cl) groups at the 3 and
4-positions.

» Substitution on the Cyclohexyl Ring: The nitrogen of the amide in 2-Amino-N-
cyclohexylbenzamide is directly attached to the cyclohexyl ring. In U-47700, the cyclohexyl
ring has a dimethylamino (-(CH3)2) group at the 2-position.

» Substitution on the Amide Nitrogen: 2-Amino-N-cyclohexylbenzamide has a hydrogen atom
on the amide nitrogen. U-47700 has a methyl (-CH3) group on the amide nitrogen.

Analysis of Analogue Potential

The shared N-cyclohexylbenzamide core is a significant structural similarity. Research into the
structure-activity relationships of U-47700 and related compounds has shown that the N-
substituted benzamide series of compounds can exhibit potent opioid activity.[11][12] While the
substitutions on both the benzene and cyclohexyl rings of 2-Amino-N-cyclohexylbenzamide
differ from U-47700, the core scaffold is a known pharmacophore for opioid activity.
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The critical question for a legal determination would be whether these differences are
substantial enough to negate the "substantially similar” clause of the Analogue Act. Without
pharmacological data on 2-Amino-N-cyclohexylbenzamide's effects on the central nervous
system, particularly its affinity for and activity at opioid receptors, a definitive answer is not
possible. However, the structural relationship is close enough to warrant extreme caution for
any researcher or entity considering its synthesis or use.

Scientific & Technical Data

While there is a lack of extensive pharmacological studies on 2-Amino-N-cyclohexylbenzamide
in the public domain, we can compile its known physicochemical properties and discuss the
broader context of benzamide derivatives in medicinal chemistry.

husicochemical :

Property Value Source

Molecular Formula C13H18N20 PubChem

Molecular Weight 218.29 g/mol PubChem

CAS Number 56814-11-0 PubChem
White to off-white solid

Appearance )
(predicted)

Solubility Low in water (predicted)

Pharmacological Context of Benzamide Derivatives

Benzamide derivatives are a well-established class of compounds in medicinal chemistry with a
wide range of biological activities.[13][14] They are known to interact with various biological
targets, leading to applications as:

e Antimicrobial agents[14]
e Analgesics[15]

e Anti-inflammatory agents[13]
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e Anticancer agents[13]
¢ Prokinetic agents (acting on serotonin receptors)[16]
e Enzyme inhibitors[17]

The biological activity of a specific benzamide derivative is highly dependent on the nature and
position of the substituents on the aromatic ring and the amide nitrogen.

[Benzamide Core]

Influences target specificity Modulates pharmacokinetic
and binding affinit and pharmacodynamic properties

Aromatic Ring Amide Nitrogen
(Site for R1, R2, etc. substitutions) (Site for R3 substitutions)

Click to download full resolution via product page
Caption: Generalized structure of benzamides and key sites for modification.

The 2-amino substitution in 2-Amino-N-cyclohexylbenzamide provides a potential site for
further chemical modification, which could be of interest in the synthesis of novel compounds
for research purposes. However, given the potential for opioid activity based on the core
structure, any such research should be conducted with a clear understanding of the potential
legal ramifications.

Conclusion

In conclusion, while 2-Amino-N-cyclohexylbenzamide is not explicitly a controlled substance, its
structural relationship to the Schedule | opioid U-47700 creates a substantial legal risk. The
shared N-cyclohexylbenzamide scaffold is a known pharmacophore for potent opioid activity.
Until pharmacological data is available to definitively demonstrate a lack of opioid-like effects
on the central nervous system, this compound could be considered a controlled substance
analogue by law enforcement and regulatory agencies.
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Researchers, scientists, and drug development professionals are strongly advised to consider

the potential for this compound to be treated as a Schedule | substance and to be aware of the

significant legal and regulatory consequences that would entail. Any work with this compound

should be preceded by a thorough legal and regulatory review.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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